Cas no 648449-10-9 (6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-)

648449-10-9 structure
Product name:6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-
6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)-
- 4-(piperidin-1-yl)quinazoline-6-carbaldehyde
- 4-piperidin-1-ylquinazoline-6-carbaldehyde
- FT-0759322
- SCHEMBL2882279
- DTXSID10726769
- 648449-10-9
-
- Inchi: InChI=1S/C14H15N3O/c18-9-11-4-5-13-12(8-11)14(16-10-15-13)17-6-2-1-3-7-17/h4-5,8-10H,1-3,6-7H2
- InChI Key: CKKSNLZKPPCKQA-UHFFFAOYSA-N
- SMILES: C1CCN(CC1)C2=NC=NC3=C2C=C(C=C3)C=O
Computed Properties
- Exact Mass: 241.12165
- Monoisotopic Mass: 241.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.1Ų
Experimental Properties
- PSA: 46.09
6-Quinazolinecarboxaldehyde, 4-(1-piperidinyl)- Related Literature
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Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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